Cas no 1527583-05-6 (2-cyclobutyl-2-fluoroacetic acid)

2-Cyclobutyl-2-fluoroacetic acid is a fluorinated carboxylic acid derivative characterized by its cyclobutyl substituent and alpha-fluoro group. This structural combination imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the fluorine atom enhances metabolic resistance and influences electronic properties, while the cyclobutyl ring contributes to steric constraints, enabling selective functionalization. The compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where its fluorinated moiety can improve binding affinity and pharmacokinetic profiles. Its synthetic versatility allows for further derivatization, supporting applications in drug discovery and fine chemical production.
2-cyclobutyl-2-fluoroacetic acid structure
1527583-05-6 structure
Product Name:2-cyclobutyl-2-fluoroacetic acid
CAS No:1527583-05-6
MF:C6H9FO2
MW:132.132865667343
CID:4604199
PubChem ID:81346948
Update Time:2025-06-08

2-cyclobutyl-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyclobutyl-2-fluoroacetic acid
    • Cyclobutyl-fluoro-acetic acid
    • SCHEMBL26870655
    • 1527583-05-6
    • 2-cyclobutyl-2-fluoroaceticacid
    • EN300-783108
    • AKOS019919626
    • G74306
    • F2147-5897
    • Inchi: 1S/C6H9FO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3H2,(H,8,9)
    • InChI Key: XKGQKFCBGVZWMG-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1CCC1

Computed Properties

  • Exact Mass: 132.05865769g/mol
  • Monoisotopic Mass: 132.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 236.6±10.0 °C at 760 mmHg
  • Flash Point: 96.9±19.0 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

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Additional information on 2-cyclobutyl-2-fluoroacetic acid

Comprehensive Analysis of 2-Cyclobutyl-2-Fluoroacetic Acid (CAS No. 1527583-05-6): Properties, Applications, and Industry Insights

2-Cyclobutyl-2-fluoroacetic acid (CAS No. 1527583-05-6) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclobutyl ring and fluoroacetic acid moiety make it a versatile building block for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating metabolic pathways and enzyme inhibition.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 2-cyclobutyl-2-fluoroacetic acid. Researchers frequently search for "fluoroacetic acid derivatives in drug design" or "CAS 1527583-05-6 solubility data," reflecting the need for precise physicochemical characterization. This compound exhibits moderate polarity, with a calculated logP of ~1.2, making it suitable for formulations requiring balanced hydrophilicity-lipophilicity.

In synthetic applications, 2-cyclobutyl-2-fluoroacetic acid serves as a precursor for cyclobutane-containing pharmaceuticals, a trend aligned with the industry's focus on strained ring systems to improve target selectivity. Patent analyses reveal its use in kinase inhibitor scaffolds, addressing popular queries like "fluorinated cyclobutyl compounds in oncology." The fluoro substituent enhances metabolic stability—a key consideration in modern drug development.

Environmental and regulatory perspectives on fluorinated building blocks remain a hot topic. While 1527583-05-6 isn't classified as hazardous, its handling follows standard protocols for carboxylic acid derivatives. Safety Data Sheets (SDS) emphasize proper ventilation—a detail often searched alongside "2-cyclobutyl-2-fluoroacetic acid storage conditions."

The compound's crystallization behavior attracts material scientists investigating "hydrogen bonding in fluorinated acids." XRD studies of CAS 1527583-05-6 demonstrate dimer formation via carboxyl groups, influencing solubility profiles critical for formulation development. This aligns with industry demands for predictive solubility models.

Supply chain dynamics for 2-cyclobutyl-2-fluoroacetic acid reflect broader trends in fine chemical procurement. With major suppliers listing purity ≥97%, quality control focuses on minimizing cyclobutane byproducts—a frequent concern in synthesis optimization forums. Analytical methods like HPLC-UV (λ=210 nm) are commonly referenced in technical literature.

Future applications may exploit the compound's conformational rigidity in peptide mimetics, responding to searches for "cyclobutyl bioisosteres." Computational studies suggest its potential in GPCR-targeted therapies, though experimental validation remains ongoing. The fluoroacetic acid group's electronegativity also enables novel catalyst designs in asymmetric synthesis.

In conclusion, 2-cyclobutyl-2-fluoroacetic acid (CAS No. 1527583-05-6) represents a strategically valuable scaffold at the intersection of fluorination chemistry and ring strain engineering. Its evolving applications underscore the importance of specialty fluorochemicals in addressing contemporary challenges in life sciences and materials innovation.

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